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Chemical Properties & Kinetic Data

The table below summarizes key quantitative data for methyl nitrite and other alkyl nitrates/nitrites, crucial

for predicting their behavior in experimental and industrial settings.

Compound
Name

Chemical Formula /
Structure

Proton
Affinity
(kcal/mol)

Rate Constant
with OH
radical (10⁻¹²
cm³/mol·s)

Key Performance Context

Methyl Nitrite
[1]

CH₃ONO 195.2

(QCISD(T)
level)

Not

Specifically
Provided

Used as a clean source of

OH radicals for atmospheric
chemistry studies [2]. Proton

affinity suggests similar
basicity to methyl

peroxynitrite [1].
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Compound
Name

Chemical Formula /
Structure

Proton
Affinity
(kcal/mol)

Rate Constant
with OH
radical (10⁻¹²
cm³/mol·s)

Key Performance Context

Isopropyl
Nitrate [3]

(CH₃)₂CHONO₂ Not

Provided

0.59 ± 0.22 (at

295±2 K)

Studied as a

monopropellant and ignition
promoter; exhibits low-

temperature auto-ignition
and distinct two-stage

ignition delays [4] [3].

Isobutyl
Nitrate [3]

(CH₃)₂CHCH₂ONO₂ Not

Provided

1.63 ± 0.20 (at

295±2 K)

Higher reactivity with OH

radicals compared to
branched alkyl nitrates like

isopropyl nitrate [3].

Methyl
Peroxynitrite
[1]

CH₃OONO 195.8

(QCISD(T)
level)

Not Provided Proton affinity study

implications for measuring
branching ratios of organic

nitrites and nitrates [1].

Detailed Experimental Protocols

The performance of these compounds is often defined by the experiments used to study them. Here are

detailed methodologies for key areas.

Protocol 1: Determining OH Radical Rate Constants Using Methyl
Nitrite

This established protocol uses methyl nitrite (CH₃ONO) photolysis as a hydroxyl radical (OH) source to

measure reaction rate constants with organic compounds [2] [3].

1. Objective: To reliably determine rate constants for the reaction of OH radicals with organic
compounds, enabling assessments of atmospheric lifetime and reactivity.

2. OH Radical Generation:
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Source: Methyl nitrite (CH₃ONO).

Reactor: A glass or Teflon chamber filled with synthetic air at a total pressure of around 1000
mbar and a temperature of 295±2 K.

Process: Methyl nitrite vapor is introduced and photolyzed using ultraviolet light. The primary
reaction is: > CH₃ONO + hν → CH₃O• + NO > The methoxy radical (CH₃O•) rapidly reacts with

oxygen to yield formaldehyde and the hydroperoxyl radical (HO₂•), which then converts NO to
NO₂, producing the desired OH radical.

3. Competitive Reaction Measurement:
The organic compound of interest and a reference compound (e.g., n-butane) are introduced

into the chamber.
The OH radicals react competitively with both the target and reference compounds.

The decay in concentrations of the target and reference compounds is monitored over time
using analytical techniques like Gas Chromatography (GC) or Fourier Transform Infrared (FTIR)

Spectroscopy.
4. Data Analysis:

The rate constant for the target compound (k_target) is calculated using the known rate
constant of the reference reaction (k_ref), and the measured consumption rates of both

compounds.
The formula used is derived from competitive kinetics principles.

This method is valued for its simplicity and cost-effectiveness compared to techniques requiring hazardous

materials like hydrogen peroxide or ozone [2].

Protocol 2: Studying Alkyl Nitrate Auto-ignition in a Rapid
Compression Machine (RCM)

This protocol investigates the low-temperature auto-ignition characteristics of alkyl nitrates like isopropyl

nitrate (iPN), which is relevant for their performance as cetane improvers [4].

1. Objective: To measure ignition delay times (IDTs) and understand the low-temperature oxidation

chemistry of alkyl nitrates under conditions mimicking engine compression.
2. Experimental Setup:

Apparatus: A Rapid Compression Machine (RCM). The THU-RCM was used in the cited study
[4].

Mixture Preparation: A gaseous mixture is prepared in a stainless-steel tank. A typical mixture
for iPN study contained 1.444% iPN, 4.693% O₂, and 93.863% N₂ (by mole) at specified

pressures (e.g., 5 and 10 bar) [4].
3. Compression and Data Recording:
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The prepared mixture is rapidly compressed to a higher temperature and pressure (e.g., 560–

600 K and 10 bar).
Pressure history inside the reaction chamber is recorded throughout the process using a

piezoelectric pressure transducer.
4. Ignition Delay Time Analysis:

Ignition Delay Time (IDT) is defined as the time interval from the end of the compression
process to the moment of a rapid pressure rise associated with ignition.

For fuels like iPN exhibiting two-stage ignition, the delay to the first (cool flame) and the main
(hot) ignition can be measured separately.

5. Kinetic Modeling Validation:
Experimental IDTs are compared with predictions from a detailed chemical kinetic model.

The model is used to interpret results and identify key reaction pathways, such as the crucial
interaction between aldehydes (e.g., CH₃CHO) and NO₂ released from the nitrate

decomposition [4].

Performance Across Different Fields

The "performance" of these compounds varies significantly depending on the application.

Atmospheric & Environmental Chemistry:

Methyl Nitrite: Primarily valued as a tool, its performance is its utility as a predictable and

efficient OH radical source for smog chamber studies [2].
Alkyl Nitrates (e.g., Isopropyl Nitrate): These are subjects of study. Their performance is

gauged by their atmospheric lifetime, determined by their reaction rate with OH radicals and
photolysis frequency [3]. Isopropyl nitrate's OH reaction and photolysis are of comparable

importance in the troposphere.

Combustion & Propulsion:

Alkyl Nitrates (e.g., Isopropyl Nitrate, 2-ethyl-hexyl nitrate): Performance is excellent. They

act as ignition promoters or cetane improvers in diesel fuels [4]. Their weak RO-NO₂ bond
leads to low-temperature decomposition, releasing NO₂, which drives chain-branching reactions

and significantly reduces ignition delay times.

Chemical Synthesis & Reagents:

Alkyl Nitrites (e.g., tert-Butyl Nitrite): Performance is high as nitrosating and nitrating
agents [5]. They are effective and selective reagents for nitrating phenols and aryl
sulfonamides, and are used in the formation of oximes [5].
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Biological Signaling & Therapeutics:

Inorganic Nitrite (NO₂⁻) and Nitrate (NO₃⁻): It is critical to distinguish these from alkyl
nitrites/nitrates. Inorganic nitrite, derived from dietary nitrate or the oxidation of nitric oxide

(NO), functions as a vasodilator and a stable vascular reserve of NO, especially under hypoxic
conditions [6] [7]. This is a key area of research for cardiovascular therapeutics.

Key Pathways and Relationships

The following diagrams illustrate the core chemical and biological pathways discussed in this guide.

Methyl Nitrite as an OH Radical Source

This diagram visualizes the experimental protocol for generating OH radicals using methyl nitrite

photolysis [2] [3].

Start: CH₃ONO + hν

Primary Photolysis
CH₃O• + NO

CH₃O• + O₂

→ CH₂O + HO₂•

HO₂• + NO
→ OH• + NO₂

OH Radical Available
for Reaction Studies
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Click to download full resolution via product page

Nitrate-Nitrite-NO Signaling Pathway

This pathway is specific to inorganic nitrite and nitrate, highlighting their role in biological systems [6] [7].

Dietary Nitrate (NO₃⁻) Oral Bacteria
(Reduction) Systemic Nitrite (NO₂⁻) Enzymatic Reduction

(e.g., by Hemoglobin) Bioactive NO Vasodilation
Cytoprotection

Click to download full resolution via product page

Conclusion and Key distinctions

In summary, "performance" is not a universal property but depends on the specific scientific or industrial

context:

Use methyl nitrite as a tool for generating OH radicals in atmospheric chemistry experiments.

Consider alkyl nitrates like isopropyl nitrate for their combustion-enhancing properties due to their
low thermal stability.

Employ alkyl nitrites like tert-butyl nitrite as selective reagents in organic synthesis.
For biological and medical research, the focus should be on inorganic nitrite and nitrate, which are

part of the NO-signaling pathway.

A critical distinction must be made between alkyl nitrites/nitrates (carbon-containing organic esters) and

inorganic nitrite/nitrate salts (e.g., sodium nitrite). Their chemical behavior, biological activities, and

applications are fundamentally different [6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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